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Compound of Interest

Compound Name: Pethoxamid

Cat. No.: B022199 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Pethoxamid is a chloroacetamide herbicide used for the pre-emergence control of annual

grasses and some broad-leaved weeds in various crops. Its potential to contaminate water

sources necessitates sensitive and reliable analytical methods for its detection. This application

note details a robust method for the extraction and pre-concentration of pethoxamid from

water samples using solid-phase extraction (SPE) with C18 cartridges, followed by analysis

with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). This method is

demonstrated to be effective for determining pethoxamid residues at low concentrations in

drinking water.[1][2]

Quantitative Data Summary
The performance of the described SPE method for pethoxamid analysis in water is

summarized in the table below. The data is based on a validated method for drinking water

samples.[1][2]
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Parameter Value Unit Notes

Analyte Pethoxamid - -

Matrix Drinking Water - -

SPE Cartridge C18 - [1]

Sample Volume 100 mL

Limit of Quantification

(LOQ)
0.1 µg/L

Limit of Detection

(LOD)
0.02 µg/L

Analytical Technique LC-MS/MS -

Experimental Workflow
The following diagram illustrates the logical workflow for the solid-phase extraction of

pethoxamid from water samples.
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Sample Preparation

Solid-Phase Extraction (SPE)

Analysis

1. Collect 100 mL Water Sample

2. Fortify with Pethoxamid Standard (for QC)

3. Condition C18 Cartridge
(3 mL Acetonitrile, then 3 mL Ultra-Pure Water)

4. Load Water Sample

5. Wash Cartridge
(20 mL Deionized Water, then 3 mL Acetonitrile/Water 1:1)

6. Elute Pethoxamid
(2.5 mL Acetonitrile)

7. Dilute Eluate

8. Analyze by LC-MS/MS

Click to download full resolution via product page

Caption: SPE workflow for pethoxamid analysis in water.
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Detailed Experimental Protocol
This protocol is based on a validated method for the determination of pethoxamid in drinking

water.

1. Materials and Reagents

Pethoxamid analytical standard

Acetonitrile (HPLC grade)

Acetone (ACS grade)

Ultra-pure water

Deionized water

C18 SPE cartridges (e.g., Varian, 500 mg, 6 mL)

SPE vacuum manifold

75-mL SPE reservoirs

Volumetric flasks, pipettes, and other standard laboratory glassware

LC-MS/MS system

2. Preparation of Standard Solutions

Primary Stock Solution (1000 µg/mL): Accurately weigh between 2 and 50 mg of

pethoxamid into a brown flask. Add the appropriate volume of acetone to achieve a final

concentration of 1000 µg/mL, considering the purity of the standard. Sonicate until fully

dissolved. Store at 4°C for up to 10 days.

Fortification Solutions: Prepare fresh fortification solutions at 0.1, 1, and 10 µg/mL by diluting

the primary stock solution with acetone.
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Calibration Solutions: Prepare a series of calibration standards (e.g., 0.0005 - 0.25 µg/mL)

by performing serial dilutions of the stock solution in an acetonitrile/ultra-pure water (50/50,

v/v) mixture.

3. Sample Preparation and Fortification

Measure 100 mL aliquots of the water sample.

For quality control (QC) samples, fortify the water samples at this stage. For example, to

achieve a concentration of 0.1 µg/L (LOQ), add 1.0 mL of the 10 ng/mL fortification solution

to 100 mL of the water sample.

4. Solid-Phase Extraction (SPE) Procedure

Cartridge Conditioning: Place the C18 SPE cartridges on the vacuum manifold. Pre-condition

each cartridge by passing 3 mL of acetonitrile followed by 3 mL of ultra-pure water.

Sample Loading: Attach 75-mL reservoirs to the cartridges. Add the 100 mL water samples to

the reservoirs and draw the water through the cartridges drop-wise, ensuring the extracted

water is discarded.

Cartridge Washing: Wash the SPE cartridges with 20 mL of de-ionized water, followed by 3

mL of an acetonitrile/water (1/1, v/v) mixture.

Elution: Add 2.5 mL of acetonitrile to the cartridge and draw it through to elute the

pethoxamid. Collect the acetonitrile eluate.

5. Final Sample Preparation and Analysis

Take a 0.1 mL aliquot of the collected eluate and dilute it to a final volume of 1.0 mL with an

acetonitrile/water (1/1, v/v) mixture.

The sample is now ready for final determination by LC-MS/MS. Analyze the samples

alongside the calibration standards to quantify the concentration of pethoxamid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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